SB-216641 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT1B. It binds to 5-HT1B receptors (Ki = 1 nM) and is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1E, and 5-HT1F receptors in radioligand binding assays (Kis = 500, 25, >1,000, and >1,000 nM, respectively). SB-216641 (1-1,000 nM) reduces 5-HT-induced inhibition of forskolin-induced cAMP production in CHO cells expressing human 5-HT1B receptors.
A selective h5-HT1B antagonist with approximately 25-fold selectivity over h5-HT1D and little or no affinity for a range of other receptor types.
N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride
CAS No.: 193611-67-5
Cat. No.: VC0004329
Molecular Formula: C28H31ClN4O4
Molecular Weight: 523.0 g/mol
* For research use only. Not for human or veterinary use.
![N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride - 193611-67-5](/images/no_structure.jpg)
| CAS No. | 193611-67-5 |
|---|---|
| Molecular Formula | C28H31ClN4O4 |
| Molecular Weight | 523.0 g/mol |
| IUPAC Name | N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride |
| Standard InChI | InChI=1S/C28H30N4O4.ClH/c1-18-16-22(27-29-19(2)36-31-27)10-12-24(18)20-6-8-21(9-7-20)28(33)30-23-11-13-25(34-5)26(17-23)35-15-14-32(3)4;/h6-13,16-17H,14-15H2,1-5H3,(H,30,33);1H |
| Standard InChI Key | JPBMDMNORXKGHZ-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C2=NOC(=N2)C)C3=CC=C(C=C3)C(=O)NC4=CC(=C(C=C4)OC)OCCN(C)C.Cl |
| Canonical SMILES | CC1=C(C=CC(=C1)C2=NOC(=N2)C)C3=CC=C(C=C3)C(=O)NC4=CC(=C(C=C4)OC)OCCN(C)C.Cl |
N-[3-[2-(dimethylamino)ethoxy]-4-methoxyphenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride, commonly referred to by its CAS number 193611-67-5, is a hydrochloride salt of the compound known as SB 216641. This compound belongs to the benzamide class and is used in various pharmacological studies. The hydrochloride form is often used to enhance solubility and stability for research purposes.
Synonyms and Identifiers
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Synonyms: SB 216641, SB-216641, N-(3-(2-(dimethylamino)ethoxy)-4-methoxyphenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide hydrochloride
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CAS Number (Free Base): 170230-39-4
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CAS Number (Hydrochloride): 193611-67-5
Chemical Data
| Property | Value |
|---|---|
| Molecular Formula (Hydrochloride) | C28H30N4O4 - HCl |
| Molecular Weight (Hydrochloride) | 523.02 g/mol |
| CAS Number (Hydrochloride) | 193611-67-5 |
Pharmacological Use
SB 216641 is primarily known for its role in pharmacological research. It is often used as a selective antagonist for certain receptors, which makes it valuable in studying various biological pathways and potential therapeutic applications.
Research Findings
Research on SB 216641 has focused on its pharmacological properties and potential applications in drug development. Studies have explored its efficacy as a receptor antagonist, which can provide insights into treating conditions related to those receptors.
Availability and Handling
The hydrochloride salt of SB 216641 is available from several suppliers, including LGC Standards and BLD Pharm. It is typically stored at room temperature and is shipped in a neat format.
Supplier Information
| Supplier | Product Code | CAS Number |
|---|---|---|
| LGC Standards | TRC-S155030 | 193611-67-5 |
| BLD Pharm | - | 193611-67-5 |
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